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Compound of Interest

Compound Name: Lithium 5-oxo-L-prolinate

Cat. No.: B15177443 Get Quote

An In-depth Technical Guide to Lithium 5-oxo-L-
prolinate
This technical guide provides a comprehensive overview of the chemical structure, properties,

and potential biological significance of Lithium 5-oxo-L-prolinate. The information is intended

for researchers, scientists, and professionals in drug development and related fields.

Chemical Structure and Identification
Lithium 5-oxo-L-prolinate, also known as lithium L-pyroglutamate, is the lithium salt of L-

pyroglutamic acid. L-pyroglutamic acid is a cyclic amino acid derivative formed from L-glutamic

acid. The lithium salt is formed by the replacement of the acidic proton of the carboxylic acid

group with a lithium ion.

Synonyms: Lithium (2S)-5-oxopyrrolidine-2-carboxylate, Lithium L-pidolate, Lithium

pyroglutamate.[1]

Chemical Structure:

Molecular Formula: C₅H₆LiNO₃[1]

IUPAC Name: lithium (2S)-5-oxopyrrolidine-2-carboxylate[1]

CAS Number: 38609-04-0[1]
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PubChem CID: 23697967[1]

Physicochemical Properties
Quantitative data for Lithium 5-oxo-L-prolinate is summarized in the tables below. Due to the

limited availability of direct experimental data for the lithium salt, properties of the parent

compound, L-pyroglutamic acid, are also provided for reference and estimation.

Table 1: Computed Physicochemical Properties of
Lithium 5-oxo-L-prolinate

Property Value Source

Molecular Weight 135.1 g/mol PubChem[1]

Exact Mass 135.05077149 Da PubChem[1]

Topological Polar Surface Area 69.2 Å² PubChem[1]

Heavy Atom Count 10 PubChem[1]

Formal Charge 0 PubChem[1]

Complexity 159 PubChem[1]

Table 2: Experimental Properties of L-Pyroglutamic Acid
(Parent Compound)

Property Value Source

Melting Point 160-163 °C
Sigma-Aldrich,

ChemicalBook[2][3]

Solubility in Water Soluble ChemicalBook[2][3]

Solubility in other solvents

Soluble in alcohol, acetone,

and acetic acid; slightly soluble

in ethyl acetate; insoluble in

ether.

ChemicalBook[2][3]

Optical Rotation [α]20/D -10.5±1° (c = 5% in H₂O) Sigma-Aldrich
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Experimental Protocols
Proposed Synthesis of Lithium 5-oxo-L-prolinate
A plausible method for the synthesis of Lithium 5-oxo-L-prolinate is based on the

neutralization of L-pyroglutamic acid with a lithium base. A detailed hypothetical protocol is

provided below.

Materials:

L-Pyroglutamic acid (≥99% purity)

Lithium hydroxide (LiOH) or Lithium carbonate (Li₂CO₃)

Deionized water

Ethanol

Magnetic stirrer with heating plate

pH meter

Rotary evaporator

Vacuum oven

Procedure:

Dissolution: Dissolve a known molar amount of L-pyroglutamic acid in a minimal amount of

deionized water with stirring.

Neutralization: Slowly add a stoichiometric equivalent of lithium hydroxide solution or lithium

carbonate solid to the L-pyroglutamic acid solution. Monitor the pH of the reaction mixture.

Continue addition until a neutral pH (approximately 7.0) is achieved.

Reaction Completion: Gently heat the solution to 40-50°C for 1-2 hours to ensure the

reaction goes to completion.

Filtration: If lithium carbonate was used, filter the solution to remove any unreacted solid.
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Solvent Removal: Concentrate the resulting solution using a rotary evaporator to remove the

water.

Precipitation and Washing: Add ethanol to the concentrated aqueous solution to precipitate

the lithium 5-oxo-L-prolinate salt. Collect the precipitate by filtration and wash with a small

amount of cold ethanol to remove any remaining impurities.

Drying: Dry the purified solid product in a vacuum oven at a moderate temperature (e.g.,

60°C) to a constant weight.

Analytical Workflow for Characterization
The following workflow outlines the key analytical techniques for the characterization and purity

assessment of synthesized Lithium 5-oxo-L-prolinate.

Figure 1. Analytical Workflow for Lithium 5-oxo-L-prolinate
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Caption: Figure 1. Analytical Workflow for Lithium 5-oxo-L-prolinate.

Biological Activity and Signaling Pathways
Direct studies on the biological activity of Lithium 5-oxo-L-prolinate as a single entity are not

readily available in the scientific literature. However, the biological effects can be inferred from

the activities of its constituent components: the L-pyroglutamate anion and the lithium cation.

Role of L-Pyroglutamic Acid in Metabolism
L-pyroglutamic acid is a key metabolite in the γ-glutamyl cycle, which is essential for the

synthesis and degradation of glutathione.[1][4] Glutathione is a major antioxidant in the body.

The metabolism of pyroglutamic acid is crucial for maintaining cellular redox balance.

Figure 2. Simplified γ-Glutamyl Cycle
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Caption: Figure 2. Simplified γ-Glutamyl Cycle.

Signaling Pathways Modulated by Lithium
The lithium ion is a well-established therapeutic agent, particularly in the treatment of bipolar

disorder. One of its primary molecular targets is Glycogen Synthase Kinase-3 (GSK-3).[5][6] By

inhibiting GSK-3, lithium can modulate a wide range of downstream signaling pathways

involved in neuroprotection, mood stabilization, and cellular resilience.[5][6]
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Figure 3. Lithium Inhibition of GSK-3 Signaling
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Caption: Figure 3. Lithium Inhibition of GSK-3 Signaling.

Safety and Handling
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A specific Safety Data Sheet (SDS) for Lithium 5-oxo-L-prolinate is not widely available.

However, based on the properties of related compounds, standard laboratory safety

precautions should be observed. This includes wearing personal protective equipment (gloves,

safety glasses, and a lab coat), handling the compound in a well-ventilated area, and avoiding

the creation of dust.

Conclusion
Lithium 5-oxo-L-prolinate is a salt of a naturally occurring amino acid derivative. While direct

experimental data on this specific compound is limited, its properties can be inferred from its

parent compound, L-pyroglutamic acid. The potential biological effects are likely a combination

of the roles of L-pyroglutamate in cellular metabolism and the well-documented

pharmacological actions of the lithium ion on various signaling pathways. Further research is

warranted to elucidate the specific properties and potential applications of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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